Cas no 1874968-74-7 (Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate)
Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate
- 1874968-74-7
- EN300-1125297
- Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate
-
- Inchi: 1S/C9H20NO3P/c1-8-5-4-6-9(10-8)7-14(11,12-2)13-3/h8-10H,4-7H2,1-3H3
- InChI Key: GNTBCMUYVNOYKX-UHFFFAOYSA-N
- SMILES: P(CC1CCCC(C)N1)(=O)(OC)OC
Computed Properties
- Exact Mass: 221.11808050g/mol
- Monoisotopic Mass: 221.11808050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 47.6Ų
Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125297-0.05g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1125297-0.1g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1125297-0.25g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1125297-0.5g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1125297-1.0g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1125297-2.5g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1125297-5.0g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1125297-10.0g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 10g |
$4914.0 | 2023-06-09 | ||
| Enamine | EN300-1125297-1g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1125297-5g |
dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate |
1874968-74-7 | 95% | 5g |
$3065.0 | 2023-10-26 |
Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate
Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate (CAS No. 1874968-74-7): A Comprehensive Overview
Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate, identified by its CAS number 1874968-74-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This organophosphorus derivative features a unique structural motif that has garnered attention for its potential applications in drug development and material science. The compound's molecular structure, characterized by a phosphonate group and a piperidine ring with a methyl substitution, positions it as a versatile intermediate in the synthesis of more complex molecules.
The chemical properties of Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate make it particularly valuable in the context of medicinal chemistry. The presence of the phosphonate moiety suggests reactivity that could be exploited in the design of enzyme inhibitors or other bioactive molecules. Furthermore, the 6-methylpiperidin-2-yl substituent introduces a degree of steric and electronic tunability, which can be leveraged to optimize binding interactions with biological targets.
In recent years, there has been growing interest in the development of novel phosphonate-based compounds for their therapeutic potential. Phosphonates are known for their stability and ability to form coordination complexes with metal ions, making them useful in various applications ranging from antiviral agents to bone resorption inhibitors. The specific configuration of Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate aligns well with these trends, offering a promising scaffold for further derivatization and exploration.
One of the most compelling aspects of this compound is its potential role in the synthesis of targeted therapeutics. The piperidine ring is a common pharmacophore in many drugs due to its ability to interact favorably with biological receptors. By incorporating this motif into a phosphonate backbone, researchers can create molecules that exhibit both structural stability and target-specific activity. This combination has been particularly effective in the development of small-molecule inhibitors for kinases and other enzymes involved in cancer pathways.
The synthesis of Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate presents an interesting challenge due to the need to carefully control reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups that can fine-tune the biological activity of the final product.
Recent studies have highlighted the utility of this compound in preclinical models as a potential lead for drug discovery. Researchers have demonstrated its ability to modulate signaling pathways associated with inflammation and neurodegeneration. The precise molecular interactions mediated by Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate have been investigated using spectroscopic and crystallographic techniques, providing valuable insights into its mechanism of action.
The pharmacokinetic profile of this compound is also an area of active investigation. Understanding how it is metabolized and distributed within the body is crucial for optimizing its therapeutic efficacy. Preliminary data suggest that it exhibits favorable solubility and bioavailability, which are key factors in determining its suitability for clinical use. Further studies are ongoing to fully characterize these properties and identify any potential liabilities.
In conclusion, Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate (CAS No. 1874968-74-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further development. As research continues to uncover new applications for phosphonate-based compounds, this molecule is poised to play a crucial role in the next generation of therapeutics.
1874968-74-7 (Dimethyl [(6-methylpiperidin-2-yl)methyl]phosphonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)